Cas no 1361714-92-2 (3',5'-Dichloro-6-fluoro-biphenyl-2-carboxylic acid)

• Product Name: 3',5'-Dichloro-6-fluoro-biphenyl-2-carboxylic acid
• CAS No: 1361714-92-2
• MF: C₁₃H₇Cl₂FO₂
• MW: 285.097885370255
• CID: 4999659
• Update Time: 2025-05-24

3',5'-Dichloro-6-fluoro-biphenyl-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3',5'-Dichloro-6-fluoro-biphenyl-2-carboxylic acid

• Inchi： 1S/C13H7Cl2FO2/c14-8-4-7(5-9(15)6-8)12-10(13(17)18)2-1-3-11(12)16/h1-6H,(H,17,18)
• InChI Key： GAOCRFQAXPJMSN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C(=CC=CC=1C(=O)O)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 303
• XLogP3: 4.4
• Topological Polar Surface Area: 37.3

Additional information on 3',5'-Dichloro-6-fluoro-biphenyl-2-carboxylic acid

Introduction to 3',5'-Dichloro-6-fluoro-biphenyl-2-carboxylic acid (CAS No. 1361714-92-2) and Its Emerging Applications in Chemical Biology

3',5'-Dichloro-6-fluoro-biphenyl-2-carboxylic acid, identified by the chemical compound identifier CAS No. 1361714-92-2, is a specialized organic molecule that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications. This compound belongs to the biphenyl derivatives, a class of molecules known for their diverse pharmacological activities. The presence of both chloro and fluoro substituents on the biphenyl core imparts distinct electronic and steric characteristics, making it a valuable scaffold for medicinal chemistry research.

The structural motif of 3',5'-Dichloro-6-fluoro-biphenyl-2-carboxylic acid consists of a biphenyl ring system with chloro groups at the 3' and 5' positions and a fluoro group at the 6' position, while the 2-position is functionalized with a carboxylic acid group. This specific arrangement of substituents influences its interactions with biological targets, thereby modulating its biological activity. The carboxylic acid moiety, in particular, serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives with tailored properties.

In recent years, biphenyl derivatives have been extensively studied for their potential in drug discovery, particularly as kinase inhibitors and modulators of other enzyme systems. The chloro and fluoro substituents are known to enhance binding affinity and metabolic stability, which are critical factors in the development of novel therapeutics. The compound 3',5'-Dichloro-6-fluoro-biphenyl-2-carboxylic acid has been explored in several preclinical studies as a lead compound for developing small-molecule inhibitors targeting various therapeutic pathways.

One of the most compelling aspects of 3',5'-Dichloro-6-fluoro-biphenyl-2-carboxylic acid is its potential in oncology research. Kinase inhibitors are among the most successful classes of anticancer drugs, and biphenyl-based inhibitors have shown promise in preclinical models. The structural features of this compound allow it to interact with ATP-binding pockets of kinases, thereby inhibiting their activity. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory effects on several kinases involved in cancer progression, including tyrosine kinases and serine/threonine kinases.

Moreover, the fluorine atom in 3',5'-Dichloro-6-fluoro-biphenyl-2-carboxylic acid plays a crucial role in modulating its pharmacokinetic properties. Fluorine substitution is a well-established strategy in drug design to improve lipophilicity, metabolic stability, and binding affinity. The presence of fluorine at the 6' position enhances the compound's ability to cross the blood-brain barrier, making it a promising candidate for central nervous system (CNS) drug development. Several research groups have reported on the synthesis of fluorinated biphenyl derivatives as potential treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's.

The carboxylic acid group at the 2-position provides another avenue for functionalization, allowing for further derivatization into esters, amides, or other bioactive molecules. These modifications can fine-tune the pharmacological profile of the compound, enhancing its efficacy or selectivity against specific biological targets. For instance, esterification of the carboxylic acid group can improve solubility and oral bioavailability, while amide formation can enhance binding interactions with protein targets.

Recent advances in computational chemistry and molecular modeling have further facilitated the optimization of 3',5'-Dichloro-6-fluoro-biphenyl-2-carboxylic acid derivatives. These tools allow researchers to predict binding affinities, assess metabolic stability, and identify potential side effects before conducting expensive wet-lab experiments. By leveraging these computational methods, scientists can accelerate the drug discovery process and identify novel lead compounds with improved therapeutic profiles.

In conclusion, 3',5'-Dichloro-6-fluoro-biphenyl-2-carboxylic acid (CAS No. 1361714-92-2) represents a promising scaffold for developing novel therapeutic agents with applications in oncology and other therapeutic areas. Its unique structural features, including chloro and fluoro substituents and a carboxylic acid moiety, make it an attractive candidate for further chemical modification and pharmacological exploration. As research in this field continues to progress, compounds like 3',5'-Dichloro-6-fluoro-biphenyl-2-carboxylic acid are expected to play a significant role in shaping future drug development strategies.